Cas no 1029720-84-0 (5,7-Dichloropyrido[4,3-d]pyrimidine)
1029720-84-0 structure
Product Name:5,7-Dichloropyrido[4,3-d]pyrimidine
CAS No:1029720-84-0
MF:C7H3Cl2N3
MW:200.024818658829
CID:1083805
PubChem ID:73553638
Update Time:2025-04-20
5,7-Dichloropyrido[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dichloropyrido[4,3-d]pyrimidine
- 1029720-84-0
- DB-358696
- N13291
- CS-0068886
-
- Inchi: 1S/C7H3Cl2N3/c8-6-1-5-4(7(9)12-6)2-10-3-11-5/h1-3H
- InChI Key: UPVWNDUDNFFBIZ-UHFFFAOYSA-N
- SMILES: ClC1C2=CN=CN=C2C=C(N=1)Cl
Computed Properties
- Exact Mass: 198.970403g/mol
- Monoisotopic Mass: 198.970403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 200.02g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 38.7Ų
5,7-Dichloropyrido[4,3-d]pyrimidine Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1029720-84-0 (5,7-Dichloropyrido[4,3-d]pyrimidine) Related Products
- 253-87-2(Pyrido[4,3-d]pyrimidine)
- 253-86-1(Pyrido[3,4-d]pyrimidine)
- 625105-44-4(CHEMHERE CHEM136194)
- 601516-79-4(Quinazoline, 2,4,5-trichloro-7-methoxy-)
- 60742-94-1(Acridine, 3,5-dichloro-)
- 608126-73-4(Phenanthridine, 6-chloro-3-(chloromethyl)-)
- 102231-38-9(Pyrimido[5,4-c][2,7]naphthyridine)
- 51803-19-1(Quinolinium, 2-chloro-1-methyl-, iodide)
- 59348-76-4(Acridine, 1-chloro-)
- 558479-63-3(11H-Indolo[3,2-c]quinoline, 2,8-dichloro-)
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